Cas no 1105230-62-3 (5-ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide)

• Product Name: 5-ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1105230-62-3
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• CID: 6492572
• Update Time: 2025-05-19

5-ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide
• 5-ethoxy-N-[(2-methoxyphenyl)methyl]-4-oxopyran-2-carboxamide

• Inchi： 1S/C16H17NO5/c1-3-21-15-10-22-14(8-12(15)18)16(19)17-9-11-6-4-5-7-13(11)20-2/h4-8,10H,3,9H2,1-2H3,(H,17,19)
• InChI Key： OQBDCZOFJHDAEZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2OC)=O)OC=C(OCC)C(=O)C=1

Additional information on 5-ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide

5-Ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide: A Comprehensive Overview

The compound 5-Ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide (CAS No. 1105230-62-3) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique properties and versatile applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

5-Ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide belongs to the class of pyran derivatives, which are known for their aromaticity and stability. The molecule consists of a pyran ring system with substituents that include an ethoxy group, a methoxyphenyl group, and a carboxamide moiety. These functional groups contribute to the compound's reactivity and compatibility in different chemical environments. Recent studies have highlighted the importance of such structures in drug design and material synthesis, making this compound a subject of interest for researchers worldwide.

The synthesis of 5-Ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyran ring. One of the most efficient methods reported in recent literature involves the use of coupling agents to facilitate the formation of the amide bond between the pyran derivative and the methoxyphenyl group. This approach not only enhances yield but also ensures high purity, which is crucial for applications in pharmaceuticals and advanced materials.

Recent research has focused on understanding the electronic properties of 5-Ethoxy-N-(2-methoxyphenyl)methyl-4-oxo-4H-pyran-2-carboxamide, particularly its ability to act as a semiconductor in organic electronics. Studies conducted at leading institutions have demonstrated that this compound exhibits excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices. The presence of electron-donating groups like the methoxyphenyl moiety plays a pivotal role in modulating these properties, offering tunability for specific applications.

In addition to its electronic applications, 5-Ethoxy-N-(2-methoxyphenyl)methyl-4 oxo 4H pyran 2 carboxamide has shown potential in the field of drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for encapsulating drugs and controlling their release rates. Recent experiments have demonstrated that this compound can be used as a carrier for anti-cancer drugs, enhancing their efficacy while reducing side effects.

The environmental impact of 5-Ethoxy-N-(2-methoxyphenyl)methyl 4 oxo 4H pyran 2 carboxamide is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in commercial products. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its use in eco-friendly materials.

In conclusion, 5-Ethoxy-N-(2-methoxyphenyl)methyl 4 oxo 4H pyran 2 carboxamide (CAS No. 1105230 62 3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within chemistry and materials science.